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An In-Depth Technical Guide to Propyl Butyrate: Discovery, History, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract
Propyl butyrate (CH₃CH₂CH₂COOCH₂CH₂CH₃), also known as propyl butanoate, is an ester

recognized for its characteristic fruity aroma, reminiscent of pineapple and apricot. This

document provides a comprehensive overview of the discovery and history of propyl butyrate,

detailing the scientific milestones that led to its synthesis and characterization. It includes a

summary of its physicochemical properties, a detailed experimental protocol for its synthesis

via Fischer-Speier esterification, and a discussion of its applications and biological significance.

Discovery and Historical Context
The history of propyl butyrate is intrinsically linked to the discovery of its constituent functional

groups: the butyryl group from butyric acid and the propyl group from propan-1-ol, as well as

the development of esterification chemistry.

The Discovery of Butyric Acid
The foundational work on butyric acid was conducted by the French chemist Michel Eugène

Chevreul. In 1814, Chevreul first observed butyric acid in an impure form.[1] He continued his

research on fats and soaps, and by 1818, he had purified it sufficiently to describe its

properties.[1] However, he did not formally publish his detailed findings until 1823 in his

seminal work, Recherches chimiques sur les corps gras d'origine animale (Chemical Research
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on Animal Fats).[2][3] Chevreul's meticulous investigations into the composition of fats led to

the isolation and naming of several fatty acids, including butyric acid, which he named from the

Latin word for butter, butyrum, where it was first identified.[1][4] His work fundamentally

established that fats are composed of glycerol and fatty acids.[3][5]

The Isolation of Propan-1-ol
The other precursor to propyl butyrate, propan-1-ol (n-propanol), was discovered in 1853 by

Gustave Chancel.[1] He isolated the compound through fractional distillation of fusel oil, a by-

product of ethanol fermentation.[1][4] Chancel named the substance "propionic alcohol."[1]

The Advent of Esterification and the Synthesis of Propyl
Butyrate
With both butyric acid and propan-1-ol identified and available, the synthesis of their

corresponding ester, propyl butyrate, became possible. The key chemical reaction,

esterification, was further refined in 1895 by Emil Fischer and Arthur Speier.[1] They described

a method of refluxing a carboxylic acid and an alcohol with a strong acid catalyst, a reaction

now known as the Fischer-Speier esterification.[1][6][7] This efficient and straightforward

method became the standard for producing esters in both laboratory and industrial settings.[6]

While the exact date of the first synthesis of propyl butyrate is not explicitly documented, it is

reasonable to infer that it was first prepared in the late 19th or early 20th century, following the

establishment of the Fischer-Speier esterification method.

Physicochemical Properties of Propyl Butyrate
Propyl butyrate is a colorless liquid with a characteristic fruity odor.[2][5] Its quantitative

properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₇H₁₄O₂ [2][8]

Molecular Weight 130.18 g/mol [2]

CAS Number 105-66-8 [8]

Appearance Clear, colorless liquid [2]

Odor
Fruity, pineapple and apricot-

like
[5][9]

Melting Point -95.2 °C [2]

Boiling Point 142-143 °C at 760 mmHg [2][10]

Density 0.873 g/mL at 25 °C [9]

Solubility in Water 1.62 mg/mL at 17 °C [2]

Refractive Index (n²⁰/D) 1.396 - 1.400 [10]

Vapor Pressure 5.95 mmHg [2]

Flash Point 38.89 °C

Synthesis of Propyl Butyrate
The most common method for the synthesis of propyl butyrate is the Fischer-Speier

esterification of propan-1-ol with butyric acid, using an acid catalyst.

Reaction Scheme
The overall reaction is as follows:

CH₃CH₂CH₂COOH + CH₃CH₂CH₂OH ⇌ CH₃CH₂CH₂COOCH₂CH₂CH₃ + H₂O (Butyric Acid) +

(Propan-1-ol) ⇌ (Propyl Butyrate) + (Water)

Experimental Protocol: Fischer-Speier Esterification
This protocol describes a general laboratory-scale synthesis of propyl butyrate.
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Materials:

Butyric acid

Propan-1-ol

Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

Sodium bicarbonate (NaHCO₃) solution (5% w/v)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

In a round-bottom flask, combine one molar equivalent of butyric acid with an excess

(typically 1.5 to 3 molar equivalents) of propan-1-ol. The use of excess alcohol helps to shift

the reaction equilibrium towards the formation of the ester.

Carefully add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid to the

mixture.

Equip the flask with a reflux condenser and heat the mixture to reflux for 1-2 hours. The

reaction progress can be monitored by techniques such as thin-layer chromatography (TLC)

or gas chromatography (GC).

After the reaction is complete, allow the mixture to cool to room temperature.
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Transfer the mixture to a separatory funnel and wash it with a 5% aqueous solution of

sodium bicarbonate to neutralize the acidic catalyst and any unreacted butyric acid. Carbon

dioxide evolution will be observed.

Wash the organic layer with water and then with brine to remove any remaining water-

soluble impurities.

Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and purify the crude propyl butyrate by fractional distillation. Collect

the fraction boiling at approximately 142-143 °C.

Visualization of Synthesis and Biological Role
Experimental Workflow for Propyl Butyrate Synthesis
The following diagram illustrates the key steps in the laboratory synthesis of propyl butyrate.
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Experimental Workflow for Propyl Butyrate Synthesis
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Caption: Workflow for the synthesis of propyl butyrate via Fischer-Speier esterification.
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Propyl Butyrate in Semiochemical Communication
Propyl butyrate is known to act as an insect attractant, functioning as a semiochemical.[2][9]

Semiochemicals are chemicals that convey a signal from one organism to another, modifying

the behavior of the recipient. The diagram below illustrates this relationship.

Propyl Butyrate as an Insect Attractant

Source

Semiochemical

Recipient

Behavioral Response

Plant (e.g., fruit)

Propyl Butyrate (Volatile Organic Compound)

releases

Insect

detected by

Attraction (e.g., for feeding or oviposition)

initiates

Click to download full resolution via product page

Caption: Role of propyl butyrate in insect chemical communication.

Applications and Biological Significance
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Propyl butyrate's primary applications stem from its pleasant, fruity aroma.

Food and Beverage Industry: It is widely used as a flavoring agent to impart or enhance

fruity flavors, such as pineapple and apricot, in products like candies, baked goods, and

beverages.[5]

Fragrance Industry: In perfumery and cosmetics, propyl butyrate is a component in

fragrance formulations for a variety of personal care products.[4]

Solvent: It also serves as a specialty solvent.

Biologically, propyl butyrate is found naturally in a variety of plants and is considered a plant

metabolite.[2] It has also been identified as a human metabolite.[2] Its role as an insect

attractant is of interest in the development of sustainable pest management strategies.

Conclusion
Propyl butyrate, while a seemingly simple ester, has a rich history rooted in the foundational

discoveries of organic chemistry. From Chevreul's pioneering work on fatty acids to the

development of the Fischer-Speier esterification, the path to understanding and synthesizing

this compound highlights key advancements in the field. Its pleasant aroma has secured its

place in the food and fragrance industries, while its role as a semiochemical opens avenues for

further research in chemical ecology and sustainable agriculture. This guide provides a

comprehensive technical overview for professionals in research and development, offering a

historical perspective, practical synthesis protocols, and an understanding of its broader

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.researchgate.net/publication/397302697_Propanol_production_through_microbial_fermentation_of_biomass
https://www.chemeurope.com/en/encyclopedia/Propan-1-ol.html
https://maratekenvironmental.com/learn-about-n-propanol/
https://pubmed.ncbi.nlm.nih.gov/30692755/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Propanol
https://www.atamanchemicals.com/propan-1-ol_u31746/
https://m.youtube.com/watch?v=u6hjom7X-vc
https://www.researchgate.net/publication/325782675_Propanols
https://www.benchchem.com/product/b092370#discovery-and-history-of-propyl-butyrate
https://www.benchchem.com/product/b092370#discovery-and-history-of-propyl-butyrate
https://www.benchchem.com/product/b092370#discovery-and-history-of-propyl-butyrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b092370?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

